Cas no 142506-73-8 (b-D-Galactopyranoside,2-amino-3-hydroxy-4-octadecenyl 3,4-O-hexadecylidene- (9CI))

• Product Name: b-D-Galactopyranoside,2-amino-3-hydroxy-4-octadecenyl 3,4-O-hexadecylidene- (9CI)
• CAS No: 142506-73-8
• MF: C₄₀H₇₇NO₇
• MW: 684.041893720627
• CID: 194590
• PubChem ID: 44144753
• Update Time: 2025-04-19

b-D-Galactopyranoside,2-amino-3-hydroxy-4-octadecenyl 3,4-O-hexadecylidene- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside,2-amino-3-hydroxy-4-octadecenyl 3,4-O-hexadecylidene- (9CI)
• (4R,6R,7R)-6-[(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enoxy]-4-(hydroxymethyl)-2-pentadecyl-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-7-ol
• beta-D-Galactopyranoside, 2-amino-3-hydroxy-4-octadecenyl 3,4-O-hexadecylidene-, (R-(R*,S*-(E)))-
• O-(3,4-O-Hexadecylidene-beta-D-galactopyranosyl)-(1-1)-2-amino-4-octadecene-1,3-diol
• Plasmalopsychosine A
• 142506-73-8

• Inchi： 1S/C40H77NO7/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(43)33(41)32-45-40-37(44)39-38(35(31-42)46-40)47-36(48-39)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h27,29,33-40,42-44H,3-26,28,30-32,41H2,1-2H3/b29-27+/t33-,34+,35+,36?,37+,38?,39?,40+/m0/s1
• InChI Key： RTZHDJLIONPBPT-YCERSGCQSA-N
• SMILES： O1C(CCCCCCCCCCCCCCC)OC2[C@@H](CO)O[C@H]([C@@H](C12)O)OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)N

Computed Properties

• Exact Mass: 683.57
• Monoisotopic Mass: 683.57
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 32
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11.9
• Topological Polar Surface Area: 124A^2